Cas no 93894-70-3 (Tetraethylammonium heptadecafluoroisooctanesulphonate)

• Product Name: Tetraethylammonium heptadecafluoroisooctanesulphonate
• CAS No: 93894-70-3
• MF: C₁₆H₂₀F₁₇NO₃S
• MW: 629.372763633728
• CID: 811041
• PubChem ID: 44147114
• Update Time: 2025-04-19

Tetraethylammonium heptadecafluoroisooctanesulphonate Chemical and Physical Properties

Names and Identifiers

• Tetraethylammonium heptadecafluoroisooctanesulphonate
• 1,1,2,2,3,3,4,4,5,5,6,7,7,7-tetradecafluoro-6-(trifluoromethyl)heptane-1-sulfonate,tetraethylazanium
• 93894-70-3
• EINECS 299-770-0
• Tetraethylammonium perfluoroisooctanesulfonate
• DTXSID50881124
• NS00019328

• Inchi： 1S/C8HF17O3S.C8H20N/c9-1(6(18,19)20,7(21,22)23)2(10,11)3(12,13)4(14,15)5(16,17)8(24,25)29(26,27)28;1-5-9(6-2,7-3)8-4/h(H,26,27,28);5-8H2,1-4H3/q;+1/p-1
• InChI Key： SDCGNULSLWNZIR-UHFFFAOYSA-M
• SMILES： S(C(C(C(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)[O-].[N+](CC)(CC)(CC)CC

Computed Properties

• Exact Mass: 629.089
• Monoisotopic Mass: 629.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 743
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6A^2